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Compound of Interest

Compound Name: 3,4-Dichlorotoluene

Cat. No.: B105583

This document provides crucial safety protocols and logistical procedures for the handling and
disposal of 3,4-Dichlorotoluene (CAS No. 95-75-0) in a laboratory environment. The following
guidelines are intended for researchers, scientists, and drug development professionals to
ensure safe and compliant laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)

3,4-Dichlorotoluene is a combustible liquid that is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1] It is also toxic to aquatic life with
long-lasting effects.[1][2] Adherence to proper PPE protocols is mandatory to minimize
exposure and ensure personal safety.

Quantitative Data Summary
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Property Value Reference
CAS Number 95-75-0 [1]
Molecular Formula C7HeCl2 [3]
Appearance Light yellow liquid [1]
- _ 200.5°C/392.7 °F @ 741
Boiling Point [1][3]
mmHg
Flash Point 86 °C /186.8 °F [1]
Density 1.251 g/mL at 25 °C [3]
Combustible liquid, Harmful if
Hazards ) o [1]
swallowed, Skin/eye irritant
] o Toxic to aquatic life with long-
Aquatic Toxicity [1112]

lasting effects

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves. Nitrile gloves
may be suitable for splash
protection, but glove selection
should be based on the
specific laboratory task and
duration of use. Always inspect
gloves prior to use and use
proper glove removal

technique.

To prevent skin contact, which

can cause irritation.[1][4]

Eye/Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[1][4]

Skin and Body Protection

A flame-retardant lab coat,
chemical-resistant apron, and

closed-toe shoes.

To prevent skin contact and
protect against potential
splashes of the combustible

and irritant material.[4]

Respiratory Protection

Use only within a certified
chemical fume hood. If a fume
hood is not available or if
aerosolization is possible, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic

vapor cartridge is required.

To prevent inhalation of vapors
which may cause respiratory
irritation.[1][5]

Operational Plan: Step-by-Step Handling

Procedures

1. Pre-Handling Preparations:

e Ensure a certified chemical fume hood is operational and available.
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Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.

Assemble all necessary laboratory equipment and reagents before retrieving the 3,4-
Dichlorotoluene.

Prepare a designated and clearly labeled waste container for 3,4-Dichlorotoluene waste.

. Transporting and Handling:

When transporting the chemical, use a secondary container to prevent spills.

All handling of 3,4-Dichlorotoluene must be conducted within a certified chemical fume
hood.

Wear the appropriate PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

. During the Experiment:

Keep the container of 3,4-Dichlorotoluene tightly closed when not in use.

Avoid heating the chemical near open flames or sparks, as it is a combustible liquid.[1]
Use the smallest quantity of the chemical necessary for the experiment to minimize waste.
In case of accidental contact, immediately follow the first-aid measures outlined below.

. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
Clean the work area and any contaminated equipment.

Properly store the 3,4-Dichlorotoluene in a tightly closed container in a cool, dry, and well-
ventilated area, away from heat and ignition sources.[1][6]

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation develops.[1]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b105583?utm_src=pdf-body
https://www.benchchem.com/product/b105583?utm_src=pdf-body
https://www.benchchem.com/product/b105583?utm_src=pdf-body
https://www.benchchem.com/product/b105583?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b105583?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b105583?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/3-4-dichlorotoluene-dic1350.html
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA107630B&productDescription=3+4-DICHLOROTOLUENE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[1]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Call a poison center or
doctor if you feel unwell.[1][6]

Disposal Plan: Step-by-Step Procedures

All waste containing 3,4-Dichlorotoluene must be treated as hazardous waste.
1. Waste Segregation and Collection:

o Collect all liquid waste containing 3,4-Dichlorotoluene in a dedicated, properly labeled, and
sealed hazardous waste container.

e Do not mix with other incompatible waste streams.

o Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste container.

2. Spill and Contamination Cleanup:

 In the event of a spill, absorb the material with an inert, non-combustible absorbent such as
vermiculite or sand.

o Collect the absorbed material and any contaminated soil into a sealed, labeled container for
hazardous waste disposal.[7]

o Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials must also be disposed of as hazardous waste.

3. Labeling and Storage of Waste:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "3,4-
Dichlorotoluene,” and the associated hazards (e.g., Combustible, Irritant).

o Store waste containers in a designated, well-ventilated, and secure area away from heat and
ignition sources while awaiting pickup.

4. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.
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» Do not dispose of 3,4-Dichlorotoluene down the drain or in regular trash.[1]

Experimental Workflow and Safety Diagram

Caption: Logical workflow for the safe handling and disposal of 3,4-Dichlorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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